Cas no 899918-72-0 (1-(3,4-dichlorobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione)

• Product Name: 1-(3,4-dichlorobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione
• CAS No: 899918-72-0
• MF: C₂₀H₁₄Cl₄N₂OS
• MW: 472.214959621429
• CID: 5488059
• PubChem ID: 46247016
• Update Time: 2025-07-14

1-(3,4-dichlorobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
• AKOS001793738
• (3,4-dichlorophenyl)-[2-(2,4-dichlorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.4]non-1-en-4-yl]methanone
• 899918-72-0
• F3168-1002
• 1-(3,4-dichlorobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione

• Inchi： 1S/C20H14Cl4N2OS/c21-12-4-5-13(15(23)10-12)17-19(28)26(20(25-17)7-1-2-8-20)18(27)11-3-6-14(22)16(24)9-11/h3-6,9-10H,1-2,7-8H2
• InChI Key： METKMWXLUZLDNS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(N(C(C2C=CC(=C(C=2)Cl)Cl)=O)C2(CCCC2)N=1)=S)Cl

Computed Properties

• Exact Mass: 471.955145g/mol
• Monoisotopic Mass: 469.958095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 64.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(3,4-dichlorobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione

Introduction to 1-(3,4-dichlorobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione (CAS No. 899918-72-0)

1-(3,4-dichlorobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione is a highly sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound, identified by the chemical abstracts service number CAS No. 899918-72-0, belongs to a class of spirocyclic heterocycles that exhibit promising biological activities. The presence of multiple chlorine atoms and a diazaspiro framework makes it an intriguing candidate for further investigation in drug discovery and development.

The molecular structure of 1-(3,4-dichlorobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione features a spirocyclic core consisting of a nitrogen-containing heterocycle linked to a nonane ring system. This spiro configuration introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The benzoyl and phenyl substituents further enhance the compound's potential by providing hydrophobic interactions and electronic modulation.

One of the most notable features of this compound is its dual functionality derived from the diazaspiro core and the chlorinated aromatic rings. The 3,4-dichlorobenzoyl and 2,4-dichlorophenyl groups are particularly interesting because they can participate in various non-covalent interactions with biological targets. These interactions include hydrogen bonding, π-stacking, and electrostatic interactions, which are crucial for achieving high selectivity in drug design.

Recent studies have highlighted the potential of spirocyclic compounds as scaffolds for developing novel therapeutic agents. The spirocyclic structure of 1-(3,4-dichlorobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione has been shown to enhance binding affinity to biological targets by restricting conformational flexibility. This rigidity is particularly beneficial in designing small-molecule inhibitors that require precise fit within the active sites of enzymes or receptors.

The presence of multiple chlorine atoms in the molecule also contributes to its pharmacological profile. Chlorine atoms are known to be important pharmacophores due to their ability to engage in halogen bonding and modulate electronic properties. In 1-(3,4-dichlorobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione, the chlorine atoms are strategically positioned to interact with polar or charged residues in biological targets, thereby enhancing binding interactions.

Current research in medicinal chemistry has demonstrated that spirocyclic compounds can exhibit a wide range of biological activities. For instance, some spirocyclic derivatives have been found to possess anti-inflammatory, anticancer, and antimicrobial properties. The unique structural features of 1-(3,4-dichlorobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione make it a promising candidate for further exploration in these areas.

In particular, the diazaspiro core has been implicated in several pharmacologically relevant interactions. The nitrogen atoms in the diazaspiro ring can form hydrogen bonds with oxygen or nitrogen-rich moieties in biological targets, while the spirocyclic junction introduces additional conformational constraints that can improve drug-like properties such as solubility and bioavailability.

The chlorinated aromatic rings in this compound also play a significant role in its pharmacological activity. These substituents can modulate electronic distributions and influence binding affinities through various non-covalent interactions. For example, the electron-withdrawing nature of chlorine atoms can enhance binding interactions by polarizing adjacent functional groups or by participating in halogen bonding with complementary sites on biological targets.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and pharmacological profiles of complex molecules like 1-(3,4-dichlorobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione with high accuracy. These computational studies have provided valuable insights into how structural modifications can influence biological activity, guiding the design of more effective derivatives.

One particularly exciting area of research is the use of spirocyclic compounds as kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes and are often targeted by therapeutic agents. The rigid structure of spirocycles can provide optimal positioning for inhibitory groups within the active site of kinases, leading to potent and selective inhibition.

The combination of benzoyl, phenyl, and diazaspiro moieties in 1-(3,4-dichlorobenzoyl)-3-(2,4-dichlorophenyl)-1,4-diazaspiro4.4non-3-ene-2-thione suggests potential applications as an inhibitor or modulator of various kinases or other enzyme targets. The chlorine atoms may interact with key residues in the active site or allosteric pockets, while the spirocyclic core provides structural rigidity necessary for optimal binding.

In conclusion,1-(3,4-dichlorobenzoyl)-3-(2,4-dichlorophenyl)-1tetrazaspiro[5 5]decane 899918 72 0 is a structurally complex organic compound with promising pharmaceutical applications Its unique combination .